Cas no 24464-33-3 (Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1))
24464-33-3 structure
Product Name:Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
CAS No:24464-33-3
MF:C17H16IN
MW:361.220116615295
CID:282617
PubChem ID:32409
Update Time:2025-04-19
Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
- 2,3-dimethyl-7-phenylisoquinolin-2-ium,iodide
- DTXSID30947358
- ISOQUINOLINIUM, 1,2-DIMETHYL-7-PHENYL-, IODIDE
- 2,3-dimethyl-7-phenylisoquinolin-2-ium iodide
- 24464-33-3
- 1,2-Dimethyl-7-phenylisoquinolinium iodide
-
- Inchi: 1S/C17H16N.HI/c1-13-10-15-8-9-16(11-17(15)12-18(13)2)14-6-4-3-5-7-14;/h3-12H,1-2H3;1H/q+1;/p-1
- InChI Key: RQUKKEPNYVOXAV-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)C=C2C=C(C3C=CC=CC=3)C=CC2=CC=1C
Computed Properties
- Exact Mass: 344.9071
- Monoisotopic Mass: 361.03275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- PSA: 3.88
Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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